Cas no 1780-80-9 (4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine)

4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine structure

1780-80-9 structure

Product Name:4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine

CAS No:1780-80-9

MF:C₆H₂ClF₃N₄

MW:222.555089473724

MDL:MFCD09999248

CID:236689

PubChem ID:243766

Update Time:2025-09-23

4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-(trifluoromethyl)-
- 4-Chlor-6-trifluormethyl-pyrazolo<3,4-d>pyrimidin
- 1H-Pyrazolo[3,4-d]pyrimidine,4-chloro-6-(trifluoromethyl)-
- 1780-80-9
- CS-W022152
- NSC-53928
- AKOS015850183
- FT-0647818
- SNIVBXKAXKSWQE-UHFFFAOYSA-N
- PB26546
- NSC53928
- 4-Chloro-6-(trifluoromethyl)-1H-pyrazolo(3,4-d)pyrimidine
- A881423
- DTXSID40288047
- DS-0390
- MFCD09999248
- NSC 53928
- 4-chloro-6-(trifluoromethyl)-2H-pyrazolo[3,4-d]pyrimidine
- DB-065212
- MDL： MFCD09999248
- Inchi： 1S/C6H2ClF3N4/c7-3-2-1-11-14-4(2)13-5(12-3)6(8,9)10/h1H,(H,11,12,13,14)
- InChI Key： SNIVBXKAXKSWQE-UHFFFAOYSA-N
- SMILES： ClC1=C2C=NNC2=NC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 221.99200
Monoisotopic Mass: 221.992008
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.5
XLogP3: 2

Experimental Properties

Density: 1.752
Boiling Point: 186.9°Cat760mmHg
Flash Point: 66.9°C
Refractive Index: 1.586
PSA: 54.46000
LogP: 2.02510

4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM107369-100mg	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95+%	100mg	$189	2021-08-06
Chemenu	CM107369-250mg	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95+%	250mg	$301	2021-08-06
Chemenu	CM107369-1g	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95+%	1g	$752	2021-08-06
Chemenu	CM107369-500mg	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95%+	500mg	$***	2023-03-30
Chemenu	CM107369-1g	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95%+	1g	$***	2023-03-30
Chemenu	CM107369-5g	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95%+	5g	$***	2023-03-30
Chemenu	CM107369-10g	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95%+	10g	$***	2023-03-30
Matrix Scientific	072503-250mg	4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine, 95+%	1780-80-9	95+%	250mg	$722.00	2023-09-06
Matrix Scientific	072503-1g	4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine, 95+%	1780-80-9	95+%	1g	$1557.00	2023-09-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB06223-5g	4-chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine	1780-80-9	95%	5g	$1580	2023-09-07

4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1780-80-9)4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine

Order Number:A881423

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:03

Price ($):2143.0

Email:sales@amadischem.com

Product Official Link

4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

1780-80-9 (4-Chloro-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine) Related Products

Recommended suppliers